Cas no 1805009-64-6 (2-Chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride)

• Product Name: 2-Chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride
• CAS No: 1805009-64-6
• MF: C₇H₃Cl₂F₂NO
• MW: 226.007626771927
• CID: 4799240
• Update Time: 2025-10-29

2-Chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO/c8-5-4(7(10)11)1-3(2-12-5)6(9)13/h1-2,7H
• InChI Key： UOSSEGIKBCEGTO-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CC(C(=O)Cl)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride

Comprehensive Overview of 2-Chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805009-64-6)

2-Chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805009-64-6) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, known for its versatile applications in synthesizing active ingredients for crop protection and drug development. With the increasing demand for difluoromethylpyridine derivatives, this compound has garnered significant attention due to its unique structural properties and reactivity.

The molecular structure of 2-Chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride features a pyridine ring substituted with a chloro group at the 2-position, a difluoromethyl group at the 3-position, and a reactive carbonyl chloride at the 5-position. This configuration makes it an excellent intermediate for constructing complex molecules, particularly in the development of heterocyclic compounds and fluorinated building blocks. Researchers are increasingly exploring its potential in catalysis and material science, aligning with the growing interest in sustainable and efficient synthetic methodologies.

In recent years, the agrochemical industry has shown a surge in demand for pyridine-based intermediates, driven by the need for innovative pest control solutions. 2-Chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride serves as a critical precursor in the synthesis of advanced herbicides and fungicides. Its incorporation into formulations enhances the efficacy and environmental compatibility of crop protection products, addressing global concerns about food security and sustainable agriculture.

Pharmaceutical applications of this compound are equally noteworthy. The presence of both chloro and difluoromethyl groups offers unique opportunities for drug design, particularly in the development of small-molecule inhibitors and bioactive compounds. Its reactivity with nucleophiles enables the creation of amide bonds, making it valuable in peptide coupling reactions and the synthesis of protease inhibitors. This aligns with the rising focus on targeted therapies and precision medicine in modern healthcare.

From a synthetic chemistry perspective, 2-Chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride is often employed in multistep organic synthesis. Its compatibility with various reaction conditions, including Grignard reactions and cross-coupling processes, underscores its versatility. Researchers are also investigating its role in green chemistry initiatives, aiming to reduce waste and improve atom economy in industrial processes.

The compound's stability and solubility profile make it suitable for diverse experimental setups, including high-throughput screening and combinatorial chemistry. As the scientific community continues to explore fluorine-containing compounds, the relevance of 2-Chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride is expected to grow, particularly in areas like medicinal chemistry and catalyst design.

In conclusion, 2-Chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805009-64-6) represents a pivotal building block in contemporary chemical research. Its applications span across agrochemicals, pharmaceuticals, and advanced materials, reflecting the compound's adaptability and significance in addressing modern scientific challenges. As industries prioritize innovation and sustainability, this compound is poised to play an even more prominent role in shaping future technologies.